[(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride

• IUPAC Name: [(2R,5R)-5-pentyloxolan-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H21NO.ClH/c1-2-3-4-5-9-6-7-10(8-11)12-9;/h9-10H,2-8,11H2,1H3;1H/t9-,10-;/m1./s1
• InChI Key: JKSZOFNFORXPGS-DHTOPLTISA-N
• Canonical SMILES: CCCCCC1CCC(O1)CN.Cl
• Isomeric SMILES: CCCCC[C@@H]1CC[C@@H](O1)CN.Cl
• Molecular Formula: C10H22ClNO
• Molecular Weight: 207.74 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions with a focus on achieving specific stereochemistry. For instance, the synthesis of a tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold utilized a [1,3]-dipolar cycloaddition reaction, which is a method that could potentially be adapted for the synthesis of [(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride . Similarly, the synthesis of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine involved a polyphosphoric acid condensation route, indicating the use of acid catalysis in the synthesis of complex amines .

Molecular Structure Analysis

The molecular structure of compounds is crucial for understanding their properties and reactivity. The crystal structure of a related dioxolane compound revealed the R configuration of stereocenters and the presence of intramolecular hydrogen bonds . This information is valuable for predicting the three-dimensional structure of [(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride, which may also exhibit specific stereochemistry and intramolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its functional groups and molecular framework. The by-product formation in the synthesis of a zincate compound suggests that reactions involving (2-methoxyphenyl)methanamine can lead to complex products with extensive hydrogen bonding networks . This could imply that [(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride may also participate in reactions that are sensitive to the reaction conditions and may form unexpected by-products.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. The dioxolane compound's crystallography indicated specific hydrogen bonding patterns, which can affect solubility and stability . The aryloxyethyl derivatives of methanamine showed high receptor affinity and selectivity, suggesting that the physical properties of [(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride could also be fine-tuned for specific biological interactions .

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Compounds : The synthesis and characterization of novel compounds like 1,3-Dithiolane and its derivatives have been explored. These compounds are synthesized through reactions like condensation, and their structures are confirmed using techniques such as NMR and X-ray diffraction (Zhai Zhi-we, 2014).

Biological Applications

• Potential in Antidepressants : Novel derivatives of methanamine, designed as "biased agonists" of serotonin receptors, have shown promising results as antidepressants. They demonstrate high receptor affinity and robust antidepressant-like activity in animal models (J. Sniecikowska et al., 2019).
• Enzyme Inhibition for Medical Applications : Compounds like methanamine derivatives have been identified as selective inhibitors of specific enzymes, demonstrating potential for targeted medical applications (J. Hutchinson et al., 2017).

Chemical Applications

• Isolation of Branched Acyclic Polyamines : Methods like cation-exchange chromatography have been employed for the isolation of branched acyclic polyamines, demonstrating the versatility of these compounds in chemical syntheses (R. Geue & G. Searle, 1983).
• Cytotoxic Agents Synthesis : Methanamine derivatives have been synthesized for use as cytotoxic agents against cancer cell lines, highlighting their potential in cancer therapy (A. Ramazani et al., 2014).

Miscellaneous Applications

• Bone Disorder Treatment : Certain methanamine derivatives have been identified for their potential in treating bone disorders through modulation of cellular signaling systems (J. Pelletier et al., 2009).
• Molecular Docking and Antimicrobial Studies : Methanamine compounds have been used in molecular docking and demonstrated efficacy in antimicrobial and anticancer activities, showing their versatility in pharmacology (B. Preethi et al., 2021).